Cas no 859850-59-2 (5-(Pyridin-3-yloxy)-2-furoyl chloride)

• Product Name: 5-(Pyridin-3-yloxy)-2-furoyl chloride
• CAS No: 859850-59-2
• MF: C₁₀H₆ClNO₃
• MW: 223.612541675568
• MDL: MFCD03407386
• CID: 2124616
• Update Time: 2025-11-07

5-(Pyridin-3-yloxy)-2-furoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-3-yloxy)furan-2-carbonyl chloride
• 5-(Pyridin-3-yloxy)-2-furoyl chloride
• 5-(3-pyridyloxy)furan-2-carbonyl chloride
• SBB053645

• MDL： MFCD03407386
• Inchi： 1S/C10H6ClNO3/c11-10(13)8-3-4-9(15-8)14-7-2-1-5-12-6-7/h1-6H
• InChI Key： PYHOOXFOMUOIOC-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(OC2C=NC=CC=2)O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-(Pyridin-3-yloxy)-2-furoyl chloride

Market Research and Analysis Report on 5-(Pyridin-3-yloxy)-2-furoyl chloride (CAS No. 859850-59-2)

The compound 5-(Pyridin-3-yloxy)-2-furoyl chloride, identified by the CAS number 859850-59-2, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This report provides an in-depth analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of 5-(Pyridin-3-yloxy)-2-furoyl chloride as a versatile building block in organic synthesis, particularly in the construction of bioactive molecules. Its ability to participate in various chemical reactions, such as nucleophilic acyl substitution and coupling reactions, makes it a valuable reagent in medicinal chemistry.

Market demand for this compound is driven by its application in the synthesis of heterocyclic compounds, which are widely used in the development of anti-cancer, anti-inflammatory, and neuroprotective agents. The increasing focus on personalized medicine and the need for novel therapeutic agents have further accelerated its adoption in research settings.

From a supply chain perspective, global suppliers of 5-(Pyridin-3-yloxy)-2-furoyl chloride are primarily concentrated in regions with advanced chemical manufacturing capabilities, such as North America, Europe, and Asia-Pacific. These suppliers cater to both academic institutions and pharmaceutical companies engaged in preclinical and clinical research.

The competitive landscape is characterized by a mix of established chemical manufacturers and emerging specialty companies. Key players are investing heavily in R&D to enhance product quality and develop cost-effective synthesis routes. Additionally, regulatory compliance and adherence to Good Manufacturing Practices (GMP) standards remain critical factors influencing market dynamics.

In terms of future outlook, the growing emphasis on sustainable chemistry is expected to influence the production methods for 5-(Pyridin-3-yloxy)-2-furoyl chloride. Innovations in catalytic processes and green chemistry techniques could reduce environmental impact while maintaining high yields.

In conclusion, 5-(Pyridin-3-yloxy)-2-furoyl chloride (CAS No. 859850-59-2) holds promising potential in advancing drug discovery efforts. As research continues to uncover new applications for this compound, its market relevance is likely to expand further, driven by technological advancements and increasing healthcare needs.